Bromochloroacetic acid Bromochloroacetic acid Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid.
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CAS No.: 5589-96-8
VCID: VC21113220
InChI: InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
SMILES: C(C(=O)O)(Cl)Br
Molecular Formula: C2H2BrClO2
Molecular Weight: 173.39 g/mol

Bromochloroacetic acid

CAS No.: 5589-96-8

Cat. No.: VC21113220

Molecular Formula: C2H2BrClO2

Molecular Weight: 173.39 g/mol

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Bromochloroacetic acid - 5589-96-8

Specification

Description Bromochloroacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is replaced by bromine while a second is replaced by chlorine. A low-melting (27.5-31.5℃), hygroscopic crystalline solid, it can be formed during the disinfection (by chlorination) of water that contains bromide ions and organic matter, so can occur in drinking water as a byproduct of the disinfection process. It is a monocarboxylic acid, an organochlorine compound and a 2-bromocarboxylic acid.
CAS No. 5589-96-8
Molecular Formula C2H2BrClO2
Molecular Weight 173.39 g/mol
IUPAC Name 2-bromo-2-chloroacetic acid
Standard InChI InChI=1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)
Standard InChI Key GEHJBWKLJVFKPS-UHFFFAOYSA-N
SMILES C(C(=O)O)(Cl)Br
Canonical SMILES C(C(=O)O)(Cl)Br
Boiling Point 215.0 °C
215 °C at 760 mm Hg; 104 °C at 11 mm Hg
Flash Point 230 °F (110 °C): closed cup
Melting Point 31.5 °C

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